Cas no 1609407-71-7 ((3,4-dimethoxybenzyl)(2-methoxybenzyl)amine hydrobromide)

• Product Name: (3,4-dimethoxybenzyl)(2-methoxybenzyl)amine hydrobromide
• CAS No: 1609407-71-7
• MF: C₁₇H₂₂BrNO₃
• MW: 368.265484333038
• MDL: MFCD13186465
• CID: 4608793
• Update Time: 2025-06-23

(3,4-dimethoxybenzyl)(2-methoxybenzyl)amine hydrobromide Chemical and Physical Properties

Names and Identifiers

• (3,4-dimethoxybenzyl)(2-methoxybenzyl)amine hydrobromide

• MDL： MFCD13186465
• Inchi： 1S/C17H21NO3.BrH/c1-19-15-7-5-4-6-14(15)12-18-11-13-8-9-16(20-2)17(10-13)21-3;/h4-10,18H,11-12H2,1-3H3;1H
• InChI Key： KEHVSVLYHXNDAG-UHFFFAOYSA-N
• SMILES： N(CC1=CC=C(OC)C(OC)=C1)CC1=CC=CC=C1OC.[H]Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7

Additional information on (3,4-dimethoxybenzyl)(2-methoxybenzyl)amine hydrobromide

Introduction to (3,4-dimethoxybenzyl)(2-methoxybenzyl)amine hydrobromide (CAS No: 1609407-71-7)

(3,4-dimethoxybenzyl)(2-methoxybenzyl)amine hydrobromide, with the CAS number 1609407-71-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of amine derivatives and features a unique structural framework that includes two benzylamine moieties, each substituted with methoxy groups at different positions. The hydrobromide salt form enhances its solubility and stability, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structural configuration of (3,4-dimethoxybenzyl)(2-methoxybenzyl)amine hydrobromide imparts distinct chemical properties that make it a versatile building block in drug development. The presence of methoxy groups at the 3 and 4 positions on one benzyl ring, along with methoxy substitution at the 2 position on the other ring, influences its electronic distribution and reactivity. These features are particularly relevant in designing molecules with specific interactions with biological targets.

In recent years, there has been growing interest in amine derivatives for their potential applications in therapeutic agents. The benzylamine core structure is frequently encountered in natural products and pharmacologically active compounds. (3,4-dimethoxybenzyl)(2-methoxybenzyl)amine hydrobromide, with its tailored substitution pattern, represents a promising candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of this compound is its utility as a precursor in the synthesis of more complex molecules. Researchers have leveraged its structural features to develop novel scaffolds for small-molecule drugs. The methoxy-substituted benzylamines are particularly interesting because they can modulate the pharmacokinetic properties of parent compounds, such as improving solubility or enhancing metabolic stability.

The pharmaceutical industry has been actively investigating amine-based compounds for their potential to interact with biological receptors and enzymes. (3,4-dimethoxybenzyl)(2-methoxybenzyl)amine hydrobromide has been explored in various preclinical studies as a key intermediate in the synthesis of molecules targeting neurological disorders, inflammatory conditions, and even oncological applications. Its dual-substituted benzylamine backbone provides a scaffold that can be modified to fine-tune binding affinities and selectivity.

The synthesis of (3,4-dimethoxybenzyl)(2-methoxybenzyl)amine hydrobromide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of methoxy groups at specific positions necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, making this compound more accessible for research purposes.

In academic research, this compound has been utilized as a model system to study the effects of structural modifications on biological activity. By varying the substitution patterns on the benzyl rings, researchers can gain insights into how these changes influence receptor binding and downstream signaling pathways. Such studies are crucial for developing rational drug design strategies.

The use of computational chemistry tools has further enhanced the understanding of (3,4-dimethoxybenzyl)(2-methoxybenzyl)amine hydrobromide's properties. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets at an atomic level. These predictions can guide experimental efforts and reduce the time required to identify promising drug candidates.

In conclusion, (3,4-dimethoxybenzyl)(2-methoxybenzyl)amine hydrobromide represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the design of next-generation therapeutics.